Cas no 2228782-44-1 (2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene)

• Product Name: 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228782-44-1
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 5762177
• PubChem ID: 165643958
• Update Time: 2025-06-08

2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2228782-44-1
• 2-bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene
• EN300-1922437
• 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene

• Inchi： 1S/C10H9BrO/c1-3-5-8-6-4-7-9(12-2)10(8)11/h1,4,6-7H,5H2,2H3
• InChI Key： LKQXCLLYRRRWKI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC#C)OC

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene

Introduction to 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene (CAS No. 2228782-44-1)

2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene, with the CAS number 2228782-44-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a methoxy group, and a propargyl (prop-2-yn-1-yl) substituent on a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The bromine atom in 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene is particularly noteworthy for its reactivity and versatility in organic synthesis. It can participate in various substitution reactions, such as nucleophilic substitution (SN2) and electrophilic aromatic substitution (EAS), making it an excellent starting material for the synthesis of more complex molecules. The presence of the bromine atom also allows for the introduction of other functional groups through cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of bioactive compounds.

The methoxy group (OCH₃) is another key feature of this compound. This electron-donating group increases the electron density on the benzene ring, making it more susceptible to electrophilic attack. The methoxy group can also influence the solubility and lipophilicity of the molecule, which are important factors in drug design and development. Additionally, the methoxy group can be readily converted to other functional groups through various chemical transformations, such as demethylation or alkylation.

The propargyl (prop-2-yn-1-yl) substituent is a triple-bonded carbon chain that provides unique reactivity and synthetic utility. The presence of this alkyne group allows for participation in a variety of reactions, including metal-catalyzed cycloadditions (such as the Sonogashira coupling), hydrogenation to form alkenes or alkanes, and click chemistry reactions (such as the copper(I)-catalyzed azide–alkyne cycloaddition). These reactions are crucial in the synthesis of complex organic molecules and polymers with tailored properties.

In recent years, 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of antiviral agents. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral compounds derived from this compound, which showed promising activity against various viral pathogens. The bromine atom and propargyl group were crucial in facilitating the desired chemical transformations and optimizing the biological activity of the final products.

Beyond medicinal chemistry, 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene has also found applications in materials science. Researchers have utilized this compound as a building block for synthesizing advanced materials with unique properties. For instance, a study published in Advanced Materials described the use of this compound in the preparation of conjugated polymers with enhanced electronic and optical properties. The methoxy group and propargyl substituent played critical roles in controlling the polymerization process and tuning the final material's performance.

The safety and handling of 2-Bromo-1-methoxy-3-(prop-2-yn-1-yl)benzene are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working under a fume hood to minimize exposure to vapors, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, 2-Bromo-1-methoxy-3-(prop-2-yinl)benzene (CAS No. 2228782-44-1) is a highly versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups—bromine atom, methoxy group, and propargyl substituent—provides a wide range of synthetic opportunities and applications. Ongoing research continues to explore new ways to leverage this compound's properties for developing novel drugs and advanced materials.